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Compound of Interest

Compound Name: 4-Bromo-N-chlorobenzamide

Cat. No.: B15476161 Get Quote

An In-depth Technical Guide to 4-Bromo-N-
chlorobenzamide
This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Bromo-N-chlorobenzamide. Given the limited availability of direct

experimental data for this specific compound, this document extrapolates information from its

parent compound, 4-bromobenzamide, and the well-documented chemistry of the N-

chloroamide functional group. This guide is intended for researchers, scientists, and

professionals in drug development and organic synthesis.

Physical and Chemical Properties
Direct experimental data for 4-Bromo-N-chlorobenzamide is not extensively reported in the

literature. However, its fundamental properties can be predicted. For comparative purposes, the

known properties of the parent compound, 4-bromobenzamide, and the related 4-bromo-2-

chlorobenzamide are provided.

Table 1: Predicted and Comparative Physical & Chemical Properties
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Property

4-Bromo-N-
chlorobenzamide
(Predicted/Calculat
ed)

4-Bromobenzamide
(Experimental)

4-Bromo-2-
chlorobenzamide
(Experimental)

Molecular Formula C₇H₅BrClNO C₇H₆BrNO C₇H₅BrClNO

Molecular Weight 234.48 g/mol 200.03 g/mol [1] 234.48 g/mol [2][3]

IUPAC Name
4-Bromo-N-

chlorobenzamide
4-Bromobenzamide

4-Bromo-2-

chlorobenzamide[2][3]

CAS Number Not available 698-67-9[1] 426265-73-8[2][3]

Appearance Predicted to be a solid
White to off-white

powder[1]
White solid[4]

Melting Point Not available 190-193 °C[1] Not available

Boiling Point Not available
309.9 °C at 760

mmHg[5]
Not available

Solubility

Predicted to be

soluble in organic

solvents, insoluble in

water.

Not specified

Insoluble in water,

soluble in organic

solvents[4].

XLogP3 Not available 1.8 2.2[2][3]

Hydrogen Bond Donor

Count
0 1 1[2][3]

Hydrogen Bond

Acceptor Count
1 1 1[2][3]

Synthesis and Experimental Protocols
4-Bromo-N-chlorobenzamide can be synthesized from its parent amide, 4-bromobenzamide,

via N-chlorination. Several methods exist for the N-chlorination of amides, utilizing reagents

such as calcium hypochlorite, trichloroisocyanuric acid (TCICA), and tert-butyl hypochlorite.[5]

[6][7] The use of TCICA in methanol is a simple and efficient general procedure.[5]
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Experimental Protocol: N-chlorination of 4-
Bromobenzamide using Trichloroisocyanuric Acid
(TCICA)
This protocol is a general procedure adapted for the synthesis of 4-Bromo-N-
chlorobenzamide.[5]

Materials:

4-Bromobenzamide

Trichloroisocyanuric acid (TCICA)

Methanol

Round-bottom flask

Magnetic stirrer

Filtration apparatus

Rotary evaporator

Chromatography equipment (if necessary for purification)

Procedure:

In a round-bottom flask, dissolve 4-bromobenzamide (1 equivalent) in methanol with stirring

until a clear solution is obtained.

Add TCICA (approximately 0.37 equivalents, as TCICA has three active chlorine atoms) to

the solution. The reaction is typically run with a slight excess of chlorinating agent

equivalents.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

Thin Layer Chromatography (TLC). For many amides, the reaction is complete within 30-60

minutes.[5]
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Upon completion, a solid precipitate of cyanuric acid will have formed. Remove this by-

product by filtration.

Evaporate the methanol from the filtrate under reduced pressure using a rotary evaporator.

The resulting crude product, 4-Bromo-N-chlorobenzamide, can be purified by

recrystallization or flash chromatography if necessary. N-chloroamides have been shown to

be stable enough for isolation by aqueous workup and column chromatography.[8]
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Workflow for the Synthesis of 4-Bromo-N-chlorobenzamide
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Synthesis Workflow Diagram
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Chemical Reactivity and Stability
N-chloroamides are versatile reagents in organic synthesis due to the reactive N-Cl bond.

Internal Oxidant: The N-Cl bond serves as an internal oxidant in various reactions, such as in

transition metal-catalyzed C-H activation/annulation reactions for synthesizing isoquinolones.

[9] This avoids the need for an external metal oxidant.

Radical Precursors: They can act as sources of amidyl radicals, which are key intermediates

in various transformations.[6]

Rearrangement Reactions: N-chloroamides are classic intermediates in the Hoffmann

degradation, which converts amides into primary amines with one less carbon atom.[5]

Photochemical Reactivity: Aromatic N-chloroamides can undergo a solid-state

photochemical rearrangement when exposed to UV light or sunlight, converting them to

chloroaromatic amides.[10]

Stability: While reactive, many N-chloroamides exhibit good chemical stability. They can be

isolated, purified by standard methods like column chromatography, and stored at low

temperatures (-18 °C) for extended periods without significant decomposition.[8]
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Reactivity of N-Chloroamides

Spectral Data
Specific experimental spectra for 4-Bromo-N-chlorobenzamide are not available. The

following tables provide expected IR absorption bands for the N-chloroamide functional group

and the experimental spectral data for the parent compound, 4-bromobenzamide, for

reference.

Table 2: Predicted IR Spectral Data for 4-Bromo-N-chlorobenzamide

Functional Group
Characteristic Absorption
(cm⁻¹)

Reference

N-H Stretch 3125 - 3134 [5]

C=O (Amide I) ~1660 [5]

N-Cl Stretch 894 - 1267 [5]

Table 3: Experimental Spectral Data for 4-Bromobenzamide

Spectrum Type Key Peaks / Shifts Reference

IR (KBr disc)
Available, characteristic amide

and aromatic peaks.
[5][11]

¹H NMR (90 MHz in DMSO-d₆)
Available, shows aromatic and

amide protons.
[5]

Safety and Handling
While a specific safety data sheet for 4-Bromo-N-chlorobenzamide is not available, general

precautions for handling N-chloroamides and related brominated aromatic compounds should

be followed.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

chemical-resistant gloves, and safety goggles.
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Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing. Wash hands

thoroughly after handling.[12][13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from heat, light, and incompatible materials such as strong oxidizing agents and bases.

[12]

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations.[12]

This guide serves as a foundational resource for understanding the properties and chemistry of

4-Bromo-N-chlorobenzamide. Researchers should always exercise caution and perform

small-scale trials when working with new or lesser-known compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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